
Unlocking Carbon Sequestration in Soil: A
Comparative Guide to Olivine Efficiency

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Olivin

Cat. No.: B1252735 Get Quote

For researchers, scientists, and professionals in drug development exploring sustainable

solutions, the mineral olivine presents a compelling natural pathway for carbon dioxide

removal. This guide provides a comprehensive comparison of olivine's CO2 sequestration

efficiency in soil, supported by experimental data and detailed protocols. We will delve into the

key factors influencing its performance and benchmark it against other carbon capture

technologies.

Olivine, a magnesium iron silicate, is one of the most abundant minerals on Earth.[1] Its

natural weathering process actively removes CO2 from the atmosphere, converting it into

stable carbonate minerals.[1] This guide focuses on "enhanced weathering," a process where

olivine is finely ground to increase its reactive surface area, thereby accelerating CO2 uptake

when applied to soil.[1][2]

The Geochemistry of Olivine Weathering
The fundamental reaction involves the dissolution of olivine in the presence of water and

carbon dioxide, leading to the formation of bicarbonates and ultimately, solid carbonates. This

process effectively locks atmospheric CO2 into a geologically stable form.[1]

The primary chemical reaction can be simplified as:

Mg₂SiO₄ (Olivine) + 4CO₂ + 4H₂O → 2Mg²⁺ + 4HCO₃⁻ + H₄SiO₄
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This reaction not only sequesters CO2 but can also have the co-benefit of increasing soil pH,

which can be advantageous in acidic agricultural soils.[3]

Factors Influencing CO2 Sequestration Efficiency
The rate and efficiency of CO2 sequestration by olivine in soil are not constant but are

influenced by a variety of environmental and physical factors. Understanding these is critical for

optimizing its application.
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Factor
Impact on Sequestration
Efficiency

Description

Grain Size High

Smaller particle sizes have a

larger surface area, leading to

faster weathering and CO2

uptake.[1][3] For instance, a 10

µm grain size is significantly

more reactive than larger

particles.[3][4]

Soil pH High

Lower pH (more acidic soil)

accelerates the dissolution of

olivine.[3][5] The optimal pH

range for terrestrial enhanced

weathering is considered to be

5-7.[3]

Temperature Medium

Higher temperatures generally

increase the rate of chemical

reactions, including olivine

weathering.[1][6]

Water Availability High

Water is essential for the

chemical reactions of

weathering to occur.[1]

CO2 Concentration Medium

Higher atmospheric or soil

CO2 concentrations can drive

the reaction forward.[1][6]

Biological Activity Medium

Plant roots and soil microbes

can enhance weathering by

releasing organic acids and

altering soil chemistry.[5]
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Experimental studies, ranging from laboratory incubations to pot experiments and modeling,

have provided quantitative estimates of olivine's CO2 sequestration potential.

Study Type
Olivine
Application
Rate

Weathering
Rate

Gross CO2
Sequestration
Rate

Key Findings

Pot

Experiment[7]

1630 - 204000

kg ha⁻¹

1.1% - 14.8% of

dose over 32

weeks

290 - 2690 kg

CO₂ ha⁻¹

Weathering

percentage

decreased at

higher

application rates,

suggesting

potential

negative

feedbacks in soil.

[7]

Modeling

Study[8]
1000 kg ha⁻¹

Not fully

weathered after

40 years

1.170 kg CO₂

per ton of olivine

over 250 years

Demonstrates

the long-term

nature of the

sequestration

process.[8]

Field Application

Scenario[5]

15,000 cubic

meters of olivine

in tree sand

-
5544 tons of CO₂

per year

Highlights the

potential for

significant

sequestration in

urban greening

applications.[5]

Experimental Protocols: Assessing Olivine
Weathering
To validate the CO2 sequestration efficiency of olivine, robust experimental protocols are

essential. Below are outlines of key methodologies.

1. Pot Experiment to Determine Weathering Rate and CO2 Uptake:
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Objective: To measure the weathering rate of olivine in a controlled soil environment and its

effect on plant growth.

Methodology:

Select a representative soil type and characterize its initial properties (pH, nutrient content,

etc.).

Prepare pots with a known mass of soil.

Apply different doses of finely ground olivine to the soil surface of the treatment groups.

Include a control group with no olivine.

Sow a fast-growing plant species, such as perennial ryegrass, in all pots.[7]

Maintain consistent environmental conditions (light, temperature, water) for a defined

period (e.g., 32 weeks).[7]

At the end of the experiment, harvest the plant biomass and analyze its elemental

composition (Mg, Si, Ni) to determine uptake from olivine weathering.[7]

Analyze soil samples for changes in bioavailable magnesium and other key elements.[7]

Calculate the olivine weathering rate based on a magnesium mass balance.[7]

Estimate the gross CO2 sequestration based on the stoichiometry of the weathering

reaction.[7]

2. Shrinking Core Model for Predicting Dissolution Rates:

Objective: To model the long-term dissolution rate of olivine particles of different sizes.

Methodology:

Characterize the initial particle size distribution of the ground olivine.[8]

Utilize a shrinking core model, which assumes that the reaction occurs at the surface of a

shrinking, non-porous particle.[3][8]
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Input key parameters into the model, including the olivine's chemical composition, particle

size fractions, soil pH, and temperature.[8]

The model calculates the rate of dissolution for each particle size fraction over time.[8]

The overall CO2 sequestration rate is then calculated based on the cumulative dissolution

of all particle sizes.[8]

Visualizing the Process
To better understand the workflows and pathways, the following diagrams illustrate the key

processes.
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Experimental workflow for a pot study.
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CO2 sequestration pathway via olivine weathering.

Comparison with Other Carbon Sequestration
Technologies
Olivine-based enhanced weathering offers a unique set of advantages and disadvantages

when compared to other prominent carbon dioxide removal (CDR) methods.
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Technology
CO2 Sequestration
Principle

Advantages Disadvantages

Olivine Enhanced

Weathering

Chemical reaction of

silicate minerals with

atmospheric CO2 to

form stable

carbonates.[1]

Utilizes an abundant

natural mineral,

permanent

sequestration,

potential for soil

amendment.[1]

Mining and

transportation have a

carbon footprint,

potential for heavy

metal (e.g., nickel)

release, weathering

rate can be slow.[3][8]

Biochar

Pyrolysis of biomass

to create a stable,

carbon-rich charcoal

that is added to soil.

Can improve soil

fertility and water

retention, utilizes

waste biomass.

Limited and potentially

temporary CO2

removal, scalability

depends on

sustainable biomass

sourcing.[9]

Carbon Capture and

Storage (CCS)

Capturing CO2

emissions from point

sources (e.g., power

plants) and injecting

them into deep

geological formations.

Can capture large

volumes of CO2 from

industrial sources.

High cost, potential for

leakage from storage

sites, large energy

penalty for capture

and compression.[9]

Conclusion and Future Outlook
Enhanced weathering using olivine is a promising, nature-based solution for carbon dioxide

removal with the potential for large-scale application.[3] Its effectiveness is highly dependent on

local environmental conditions and the physical properties of the olivine used. While

challenges related to the energy costs of mining and grinding, as well as potential ecological

impacts like nickel release, need to be carefully managed, the permanent nature of the carbon

storage it offers is a significant advantage.[3][8]

Further research, particularly long-term field trials, is crucial to fully validate the sequestration

rates predicted by models and to understand the broader ecosystem effects. For researchers

and professionals dedicated to sustainable solutions, olivine represents a tangible pathway to

contribute to climate change mitigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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